Cas no 93857-12-6 (1-Ethyl-4,5-dihydro-1-(2-hydroxyethyl)-2-pentadecyl-1H-imidazoliumethyl sulphate)

• Product Name: 1-Ethyl-4,5-dihydro-1-(2-hydroxyethyl)-2-pentadecyl-1H-imidazoliumethyl sulphate
• CAS No: 93857-12-6
• MF: C₂₄H₅₀N₂O₅S
• MW: 478.729206562042
• CID: 810674
• PubChem ID: 44153974
• Update Time: 2025-04-19

1-Ethyl-4,5-dihydro-1-(2-hydroxyethyl)-2-pentadecyl-1H-imidazoliumethyl sulphate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4,5-dihydro-1-(2-hydroxyethyl)-2-pentadecyl-1H-imidazoliumethyl sulphate
• 2-(1-ethyl-2-pentadecyl-4,5-dihydroimidazol-1-ium-1-yl)ethanol,ethyl sulfate
• NS00063461
• 93857-12-6
• EINECS 299-145-2
• DTXSID20917469
• 1-Ethyl-1-(2-hydroxyethyl)-2-pentadecyl-4,5-dihydro-1H-imidazol-1-ium ethyl sulfate

• Inchi： 1S/C22H45N2O.C2H6O4S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-22-23-18-19-24(22,4-2)20-21-25;1-2-6-7(3,4)5/h25H,3-21H2,1-2H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： JGBVQNNMUYESIE-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCC.OCC[N+]1(CC)C(CCCCCCCCCCCCCCC)=NCC1

Computed Properties

• Exact Mass: 478.344
• Monoisotopic Mass: 478.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C